1-(5-Nitropyridin-2-yl)piperidin-3-ol
Overview
Description
1-(5-Nitropyridin-2-yl)piperidin-3-ol is a chemical compound that has been a topic of interest in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism Of Action
The mechanism of action of 1-(5-Nitropyridin-2-yl)piperidin-3-ol is not fully understood. However, it has been proposed that this compound interacts with specific receptors in the body, leading to various biochemical and physiological effects.
Biochemical And Physiological Effects
1-(5-Nitropyridin-2-yl)piperidin-3-ol has been shown to have various biochemical and physiological effects. It has been studied for its potential as a vasodilator, anti-inflammatory agent, and analgesic. This compound has also been shown to have antioxidant and neuroprotective properties.
Advantages And Limitations For Lab Experiments
1-(5-Nitropyridin-2-yl)piperidin-3-ol has several advantages for lab experiments. It is easy to synthesize, has high purity, and can be used as a building block in the synthesis of various compounds. However, this compound has some limitations, such as its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of 1-(5-Nitropyridin-2-yl)piperidin-3-ol. One direction is to study its potential applications in the field of molecular imaging and drug delivery. Another direction is to investigate its potential as a therapeutic agent for various diseases such as inflammation, neurodegenerative diseases, and cancer. Further studies are also needed to fully understand its mechanism of action and potential toxicity.
Conclusion:
In conclusion, 1-(5-Nitropyridin-2-yl)piperidin-3-ol is a chemical compound that has been studied for its potential applications in various fields. It can be synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further studies are needed to fully understand the potential of this compound and its applications in scientific research.
Scientific Research Applications
1-(5-Nitropyridin-2-yl)piperidin-3-ol has been studied for its potential applications in scientific research. It has been used as a building block in the synthesis of various compounds such as fluorescent probes, photochromic materials, and drugs. This compound has also been studied for its potential applications in the field of molecular imaging and drug delivery.
properties
IUPAC Name |
1-(5-nitropyridin-2-yl)piperidin-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O3/c14-9-2-1-5-12(7-9)10-4-3-8(6-11-10)13(15)16/h3-4,6,9,14H,1-2,5,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JMXCMNLDBVQJLG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC=C(C=C2)[N+](=O)[O-])O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10640693 |
Source
|
| Record name | 1-(5-Nitropyridin-2-yl)piperidin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10640693 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Nitropyridin-2-yl)piperidin-3-ol | |
CAS RN |
88374-36-1 |
Source
|
| Record name | 1-(5-Nitropyridin-2-yl)piperidin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10640693 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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